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Compound of Interest

Compound Name: AS1949490

Cat. No.: B605608 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of AS1949490, a novel small

molecule inhibitor of the SH2 domain-containing inositol 5'-phosphatase 2 (SHIP2). It details

the compound's discovery, mechanism of action, and its biochemical, cellular, and in vivo

characterization as a potential therapeutic agent for type 2 diabetes.

Discovery of AS1949490
AS1949490 was identified as a potent SHIP2 inhibitor through a high-throughput screening of

an in-house chemical library.[1] The primary screening assay utilized a malachite green-based

method to measure phosphatase activity, enabling the efficient identification of initial hits.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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